2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(4-fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C13H8FNO5/c14-7-1-3-9(12(16)5-7)11-6-8(15(19)20)2-4-10(11)13(17)18/h1-6,16H,(H,17,18)
• InChI Key: JHHNILJHUVNNKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C2=C(C=C(C=C2)F)O)C(=O)O
• Molecular Formula: C13H8FNO5
• DSSTOX Substance ID: DTXSID80689433
• Molecular Weight: 277.20 g/mol
• CAS RN: 1261927-71-2

Description

2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid (FHN), 95% is an organic compound that is widely used in scientific research and laboratory experiments. It is a white to yellow crystalline solid with a melting point of 134-136°C. FHN is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis. FHN has a wide range of applications in the fields of biochemistry, medicine, and pharmacology.

Mechanism of Action

The mechanism of action of 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% is not fully understood. However, it is believed to act as a competitive inhibitor of enzymes involved in the metabolism of drugs. It is also believed to act as an agonist of certain G-protein coupled receptors, which may lead to the activation of various intracellular signaling pathways.
Biochemical and Physiological Effects
2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to activate certain G-protein coupled receptors, leading to the activation of various intracellular signaling pathways. Furthermore, 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% has been shown to affect the expression of various genes, as well as the epigenetic regulation of gene expression.

Advantages and Limitations for Lab Experiments

2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of applications in scientific research. Furthermore, it is relatively stable and has a low toxicity. However, 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% is also limited in its use in laboratory experiments. It is not very soluble in water, and it can be difficult to dissolve in organic solvents. Furthermore, it can be difficult to control the concentration of 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% in a reaction mixture, as it is very volatile.

Future Directions

There are several potential future directions for the use of 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% in scientific research. One potential direction is to further investigate the effects of 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% on gene expression and epigenetic regulation. Another potential direction is to study the effects of 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% on the metabolism of drugs, as well as the mechanisms of action of various drugs. Additionally, further research could be conducted on the effects of 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% on cell signaling pathways, as well as its potential use as a therapeutic agent. Finally, further research could be conducted on the potential use of 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% in the development of new drugs and drug delivery systems.

Synthesis Methods

2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% can be synthesized by the reaction of 4-fluoro-2-hydroxyphenylacetic acid with nitric acid. The reaction proceeds in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is carried out at a temperature of 80-90°C and a pressure of 1-2 atm. The product is then purified by recrystallization from a suitable solvent such as ethanol or methanol.

Scientific Research Applications

2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% has a wide range of applications in scientific research. It has been used to study the effects of various drugs on the human body and to investigate the mechanisms of action of these drugs. 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% has also been used in the study of enzyme kinetics, protein-ligand interactions, and drug metabolism. It has also been used in the study of cell signaling and the mechanisms of action of various hormones. Furthermore, 2-(4-Fluoro-2-hydroxyphenyl)-4-nitrobenzoic acid, 95% has been used in the study of gene expression, DNA repair, and epigenetic regulation.